Cas no 865180-19-4 (2,2-dimethyl-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide)

• Product Name: 2,2-dimethyl-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide
• CAS No: 865180-19-4
• MF: C₁₅H₁₉N₃O₃S₂
• MW: 353.459660768509
• CID: 5866613
• PubChem ID: 4075826
• Update Time: 2025-07-01

2,2-dimethyl-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide Chemical and Physical Properties

Names and Identifiers

• (Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)pivalamide
• Propanamide, N-[6-(aminosulfonyl)-3-(2-propen-1-yl)-2(3H)-benzothiazolylidene]-2,2-dimethyl-
• 2,2-dimethyl-N-[(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]propanamide
• AKOS024606474
• SR-01000011984-1
• 2,2-dimethyl-N-(3-prop-2-enyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)propanamide
• F1365-1278
• 865180-19-4
• SR-01000011984
• 2,2-dimethyl-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide

• Inchi： 1S/C15H19N3O3S2/c1-5-8-18-11-7-6-10(23(16,20)21)9-12(11)22-14(18)17-13(19)15(2,3)4/h5-7,9H,1,8H2,2-4H3,(H2,16,20,21)
• InChI Key： YAELTWVOCCTGFI-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC=C)C2=CC=C(S(N)(=O)=O)C=C2S1)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 353.08678382g/mol
• Monoisotopic Mass: 353.08678382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 127Ų

Additional information on 2,2-dimethyl-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide

Professional Introduction to Compound with CAS No. 865180-19-4 and Product Name: 2,2-dimethyl-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide

Compound with the CAS number 865180-19-4 and the product name 2,2-dimethyl-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structure of this compound incorporates several key functional groups, including a sulfamoyl moiety and a benzothiazole core, which are known for their involvement in various pharmacological mechanisms.

The benzothiazole scaffold is a prominent feature in medicinal chemistry, widely recognized for its role in the development of drugs targeting a range of diseases. Its aromatic system provides stability while the sulfur and nitrogen atoms introduce reactivity that can interact with biological targets. In particular, the presence of a sulfamoyl group at the 6-position enhances the compound's potential to engage with biological receptors and enzymes, making it a promising candidate for further investigation.

Recent research has highlighted the importance of benzothiazole derivatives in addressing various therapeutic challenges. Studies have demonstrated that these compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific configuration of the 2,2-dimethyl-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide molecule suggests that it may interact with biological pathways in novel ways, potentially leading to new treatment strategies.

The prop-2-en-1-yl substituent in the molecule contributes to its structural complexity and may play a crucial role in determining its pharmacokinetic properties. This group is known to influence solubility and metabolic stability, factors that are critical for the efficacy and safety of pharmaceutical compounds. The dimethyl groups at the 2-position further enhance the hydrophobicity of the molecule, which could affect its absorption and distribution within the body.

In vitro studies have begun to explore the interactions between this compound and various biological targets. Preliminary findings suggest that it may inhibit key enzymes involved in inflammatory responses and cell proliferation. These activities are particularly relevant in the context of chronic diseases where inflammation and uncontrolled cell growth are central pathological features. The sulfamoyl group, in particular, has been identified as a critical moiety for mediating these interactions.

The development of new pharmaceutical agents relies heavily on understanding their mode of action at a molecular level. The structural features of 2,2-dimethyl-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide, including its heterocyclic core and functional groups, make it an intriguing candidate for further investigation. Researchers are exploring how these structural elements contribute to its biological activity and how they might be modified to enhance its therapeutic potential.

Advances in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling techniques can predict how a compound will interact with biological targets based on its three-dimensional structure. These predictions are invaluable for guiding experimental design and optimizing lead compounds like this one. By leveraging computational methods, scientists can accelerate the discovery process and identify promising candidates more rapidly.

The synthesis of complex molecules like this one requires meticulous attention to detail and expertise in organic chemistry techniques. Researchers have developed sophisticated synthetic routes to construct the desired structure while maintaining high purity standards. The successful synthesis of this compound underscores the progress being made in synthetic methodologies and highlights its potential as a pharmacological tool.

As research continues, additional insights into the biological activities of this compound are expected to emerge. Clinical trials will be essential for evaluating its efficacy and safety in humans. These studies will provide critical data on how it performs compared to existing treatments and whether it can address unmet medical needs effectively.

The integration of traditional pharmacological approaches with modern biotechnological innovations is transforming drug discovery. Techniques such as high-throughput screening and CRISPR-based genome editing are enabling researchers to identify new targets and validate potential drug candidates more efficiently than ever before. This compound represents an example of how these innovations can lead to breakthroughs in therapeutic development.

In conclusion,865180-19-4 is a promising pharmaceutical compound with unique structural features that make it an attractive candidate for further research. Its combination of a benzothiazole core, sulfamoyl group, and other functional moieties positions it as a versatile tool for addressing various therapeutic challenges. As scientific understanding advances，this compound will likely play an important role in shaping future treatments across multiple disease areas.